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Compound of Interest

1-methoxy-4-
Compound Name:
(methoxymethyl)benzene

Cat. No.: B073099

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-methoxy-4-(methoxymethyl)benzene, also known by its synonyms p-methoxybenzyl
methyl ether and 4-methoxymethylanisole, is an organic compound with the chemical formula
CoH1202. This technical guide provides a comprehensive overview of its fundamental
properties, a detailed experimental protocol for its synthesis via the Williamson ether synthesis,
and a summary of its safety information. This document is intended to serve as a valuable
resource for professionals in research and development.

Core Properties

The fundamental physical and chemical properties of 1-methoxy-4-(methoxymethyl)benzene
are summarized in the tables below for easy reference.

Chemical and Physical Properties
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Property Value Reference
CAS Number 1515-81-7

Molecular Formula CoH1202

Molecular Weight 152.19 g/mol

Appearance Colorless liquid

Boiling Point 225 °C at 760 mmHg

Density 1.023 - 1.029 g/cm3 at 25 °C

Refractive Index

1.508 - 1.514 at 20 °C

Flash Point

68.89 °C (156.00 °F)

Solubility

Soluble in alcohol. Estimated
water solubility: 1930 mg/L at
25 °C.

Compound Identification

Identifier Type Identifier

IUPAC Name 1-methoxy-4-(methoxymethyl)benzene

inChi InChl=1S/C9H1202/c1-10-7-8-3-5-9(11-2)6-4-
8/h3-6H,7H2,1-2H3

InChlKey RSOYRXBYZFBWFS-UHFFFAOYSA-N

Canonical SMILES

COCC1=CC=C(C=C1)0C

Synthesis of 1-methoxy-4-(methoxymethyl)benzene

The synthesis of 1-methoxy-4-(methoxymethyl)benzene is effectively achieved through the

Williamson ether synthesis. This method involves the reaction of an alkoxide with a primary

alkyl halide. In this specific synthesis, 4-methoxybenzyl alcohol is deprotonated with a strong

base to form the corresponding alkoxide, which then undergoes a nucleophilic substitution

reaction with methyl iodide.
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Experimental Protocol: Williamson Ether Synthesis

Materials:

4-Methoxybenzyl alcohol

e Sodium hydride (NaH), 60% dispersion in mineral oll

o Methyl iodide (CHsl)

e Anhydrous Tetrahydrofuran (THF)

e Pentane

o Water

e Chloroform

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

e Syringes

e Separatory funnel

Rotary evaporator

Procedure:

o Preparation of the Alkoxide:

o In a dry, nitrogen-flushed round-bottom flask, wash a 60% dispersion of sodium hydride (2
molar equivalents) with pentane to remove the mineral oil.
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o Suspend the washed sodium hydride in anhydrous tetrahydrofuran (THF).

o To this suspension, add 4-methoxybenzyl alcohol (1 molar equivalent) dropwise via
syringe at 0 °C.

o After the addition is complete, allow the mixture to warm to room temperature and then
heat to reflux for approximately 22 hours to ensure complete formation of the sodium
alkoxide.

o Ether Formation:

o Cool the reaction mixture to O °C.

o Add methyl iodide (2 molar equivalents) to the flask via syringe.

o Heat the resulting mixture to reflux for approximately 18 hours. The reaction progress can
be monitored by thin-layer chromatography (TLC).

e Work-up and Purification:

o After the reaction is complete, cool the mixture to room temperature.

o Carefully quench the reaction by the slow addition of water.

o Transfer the mixture to a separatory funnel and add chloroform.

o Separate the organic layer and wash it with water.

o Extract the agueous layer with three portions of chloroform.

o Combine all organic extracts and dry over anhydrous magnesium sulfate.

o Filter to remove the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator to obtain the crude product.

o The crude 1-methoxy-4-(methoxymethyl)benzene can be further purified by vacuum
distillation.
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Synthesis Workflow

‘Work-up & Puri fication
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Caption: Workflow for the synthesis of 1-methoxy-4-(methoxymethyl)benzene.

Safety Information

1-methoxy-4-(methoxymethyl)benzene should be handled with appropriate safety
precautions in a well-ventilated area or fume hood. It is important to consult the Safety Data
Sheet (SDS) for comprehensive safety and handling information.

General Hazards:

e May be harmful if swallowed.

e May cause skin and eye irritation.

Handling Precautions:

o Wear protective gloves, clothing, and eye/face protection.

» Avoid breathing vapors or mist.
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e Use only in a well-ventilated area.

Conclusion

This technical guide provides essential information on the basic properties, synthesis, and
safety of 1-methoxy-4-(methoxymethyl)benzene. The detailed experimental protocol for its
synthesis via the Williamson ether synthesis offers a practical methodology for researchers and
scientists. The structured presentation of data and the visual workflow diagram are intended to
facilitate a clear understanding of this compound for applications in drug development and
other scientific research.

« To cite this document: BenchChem. [An In-depth Technical Guide to 1-methoxy-4-
(methoxymethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073099#1-methoxy-4-methoxymethyl-benzene-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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